2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-(3-chloro-4-fluorophenyl)sulfonylpiperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C17H15ClFN3O3S/c18-15-10-14(3-4-16(15)19)26(23,24)22-8-5-13(6-9-22)25-17-12(11-20)2-1-7-21-17/h1-4,7,10,13H,5-6,8-9H2
• InChI Key: PVJFWDXEARFDQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)S(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFN3O3S
• Molecular Weight: 395.8 g/mol

Description

2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has gained significance in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile has been found to have significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is its potential as a therapeutic agent for various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile. One area of interest is the development of more efficient synthesis methods for this compound. Another area of research is the identification of the specific enzymes and proteins that are targeted by this compound. Finally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Conclusion:
2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound with potential applications in various fields of scientific research. Its anti-inflammatory, analgesic, and anti-cancer properties make it a promising therapeutic agent for various diseases. Further research is needed to fully understand the mechanism of action of this compound and to determine its safety and efficacy in human clinical trials.

Synthesis Methods

2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile can be synthesized using a multi-step process. The first step involves the reaction of 3-chloro-4-fluorobenzene with piperidine to form 1-(3-chloro-4-fluorophenyl)piperidine. This intermediate is then reacted with sulfonyl chloride to form 1-(3-chloro-4-fluorophenyl)sulfonyl)piperidine. The final step involves the reaction of this intermediate with 2-bromo-3-cyanopyridine to form 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile.

Scientific Research Applications

2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been found to be effective in treating neurodegenerative disorders such as Alzheimer's disease.